Cas no 198283-23-7 (Piperidine, 3,5-dimethyl-1-(4-nitrophenyl)-)

• Product Name: Piperidine, 3,5-dimethyl-1-(4-nitrophenyl)-
• CAS No: 198283-23-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1390230
• Update Time: 2024-08-16

Piperidine, 3,5-dimethyl-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3,5-dimethyl-1-(4-nitrophenyl)-
• 3,5-dimethyl-1-(4-nitrophenyl)piperidine

• Inchi： 1S/C13H18N2O2/c1-10-7-11(2)9-14(8-10)12-3-5-13(6-4-12)15(16)17/h3-6,10-11H,7-9H2,1-2H3
• InChI Key： CXJQWEBVQMSSJC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 371.1±25.0 °C(Predicted)
• PSA: 46.38
• pka: -0.46±0.20(Predicted)